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Compound Name: HL-8

Cat. No.: B15621262 Get Quote

HL-8: A PI3Kα PROTAC Degrader
HL-8 is a protac (PROteolysis TArgeting Chimera) that specifically targets the p110α catalytic

subunit of phosphoinositide 3-kinase (PI3Kα) for degradation.[1] PROTACs are bifunctional

molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and

subsequent degradation of the target protein by the proteasome. In the case of HL-8, it is

composed of a ligand for PI3Kα, a linker, and a ligand for the von Hippel-Lindau (VHL) E3

ligase.[1]

Mechanism of Action
The primary function of HL-8 is to induce the degradation of PI3Kα.[1] This action, in turn,

reduces the levels of phosphorylated AKT (pAKT), a key downstream effector in the PI3K

signaling pathway.[1] The PI3K/AKT/mTOR pathway is a critical signaling cascade that

regulates cell growth, proliferation, survival, and metabolism. Its aberrant activation is a

common feature in many human cancers, making it a prime target for cancer therapy. By

degrading PI3Kα, HL-8 effectively inhibits this signaling pathway, leading to its anticancer

effects.

The mechanism of HL-8 can be visualized as a three-step process:

Ternary Complex Formation: HL-8 simultaneously binds to PI3Kα and the VHL E3 ligase,

forming a ternary complex.

Ubiquitination: Within this complex, the E3 ligase facilitates the transfer of ubiquitin

molecules to PI3Kα.
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Proteasomal Degradation: The polyubiquitinated PI3Kα is then recognized and degraded by

the 26S proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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